Cas no 2243508-35-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid)
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-6-methyl-
- 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid
-
- Inchi: 1S/C23H18FNO4/c1-13-10-11-19(24)21(20(13)22(26)27)25-23(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18H,12H2,1H3,(H,25,28)(H,26,27)
- InChI Key: RRCJJJGUPXCCEN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(C)C=CC(F)=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-81260-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 0.05g |
$1308.0 | 2025-02-21 | |
| Enamine | EN300-81260-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 0.1g |
$1371.0 | 2025-02-21 | |
| Enamine | EN300-81260-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 0.25g |
$1432.0 | 2025-02-21 | |
| Enamine | EN300-81260-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 0.5g |
$1495.0 | 2025-02-21 | |
| Enamine | EN300-81260-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 1.0g |
$1557.0 | 2025-02-21 | |
| Enamine | EN300-81260-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 2.5g |
$3051.0 | 2025-02-21 | |
| Enamine | EN300-81260-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 5.0g |
$4517.0 | 2025-02-21 | |
| Enamine | EN300-81260-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 95.0% | 10.0g |
$6697.0 | 2025-02-21 | |
| Enamine | EN300-81260-1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 1g |
$1557.0 | 2023-09-02 | ||
| Enamine | EN300-81260-5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid |
2243508-35-0 | 5g |
$4517.0 | 2023-09-02 |
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid
Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid (CAS: 2243508-35-0)
The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid (CAS: 2243508-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative, protected by the 9-fluorenylmethoxycarbonyl (Fmoc) group, is a key intermediate in peptide synthesis and drug development. Its unique structural features, including the fluorine substitution and methyl group, make it a valuable building block for the design of novel bioactive molecules.
Recent studies have focused on the synthesis and applications of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, where the fluorine atom enhances binding affinity through halogen bonding interactions. The Fmoc-protected amino group allows for efficient incorporation into peptide chains using solid-phase peptide synthesis (SPPS) techniques, while the carboxylic acid moiety provides a handle for further derivatization.
In the context of drug discovery, researchers at several pharmaceutical companies have reported using 2243508-35-0 as a precursor for the synthesis of targeted kinase inhibitors. The electron-withdrawing effect of the fluorine atom adjacent to the amino group has been shown to modulate the pKa of the resulting compounds, potentially improving their pharmacokinetic properties. Computational studies published in early 2024 suggest that this structural motif may enhance blood-brain barrier penetration, making it particularly interesting for CNS drug development.
The compound's stability under various conditions has been extensively characterized in recent analytical chemistry studies. A 2024 paper in Analytical and Bioanalytical Chemistry presented a validated HPLC method for quantifying 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid in complex matrices, which is crucial for quality control in pharmaceutical manufacturing. The method demonstrated excellent linearity (R² > 0.999) across a concentration range of 0.1-100 μg/mL.
Emerging applications in radiopharmaceuticals have also been reported. The fluorine-18 labeled analog of this compound is being investigated as a potential PET tracer for imaging specific enzyme activities in vivo. Preliminary results presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting showed promising biodistribution profiles in animal models.
From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of producing 2243508-35-0. A 2023 Organic Process Research & Development publication described a continuous flow chemistry approach that increased yield by 15% while reducing solvent consumption by 40% compared to traditional batch methods. This development is particularly significant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications span from traditional peptide synthesis to cutting-edge radiopharmaceutical development. The recent research highlights its potential in addressing current challenges in medicinal chemistry, particularly in the design of compounds with improved target engagement and pharmacokinetic properties. Future studies are expected to further explore its utility in novel therapeutic modalities and diagnostic applications.
2243508-35-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)